Cas no 868974-99-6 (5-bromo-2-chloro-N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: 5-bromo-2-chloro-N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 868974-99-6
• MF: C₁₆H₁₆BrClN₄O₂S₂
• MW: 475.810838699341
• CID: 5843946
• PubChem ID: 18561244
• Update Time: 2025-05-23

5-bromo-2-chloro-N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-N-[5-[2-(cyclopentylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• 868974-99-6
• 5-bromo-2-chloro-N-(5-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
• AKOS024613350
• F1838-2619
• 5-bromo-2-chloro-N-(5-((2-(cyclopentylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• 5-bromo-2-chloro-N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide

• Inchi： 1S/C16H16BrClN4O2S2/c17-9-5-6-12(18)11(7-9)14(24)20-15-21-22-16(26-15)25-8-13(23)19-10-3-1-2-4-10/h5-7,10H,1-4,8H2,(H,19,23)(H,20,21,24)
• InChI Key： OCTIXGLAOCRXTH-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2CCCC2)=O)S1)(=O)C1=CC(Br)=CC=C1Cl

Computed Properties

• Exact Mass: 473.95866g/mol
• Monoisotopic Mass: 473.95866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-bromo-2-chloro-N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide

5-Bromo-2-Chloro-N-(5-{(Cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-Thiadiazol-2-yl)Benzamide: A Comprehensive Overview

5-Bromo-2-chloro-N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide (CAS No. 868974-99-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated and chlorinated benzamide core linked to a thiadiazole moiety via a sulfanyl group. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The cyclopentylcarbamoyl group in the structure of 5-bromo-2-chloro-N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide plays a crucial role in modulating its pharmacological activities. Recent studies have shown that this group can enhance the compound's solubility and metabolic stability, which are essential factors for optimizing drug candidates. Additionally, the thiadiazole ring, known for its broad spectrum of biological activities, contributes to the compound's potential as an antimicrobial and anti-inflammatory agent.

In the context of medicinal chemistry, 5-bromo-2-chloro-N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide has been investigated for its ability to target specific enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlights its potent inhibitory effects on certain kinases and proteases, which are key players in cancer progression and inflammatory responses. These findings suggest that the compound could be further developed as a therapeutic agent for treating diseases such as cancer and chronic inflammation.

The bromine and chlorine substituents on the benzamide core are also noteworthy. These halogen atoms can influence the compound's electronic properties and lipophilicity, which are critical for optimizing its pharmacokinetic profile. Studies have shown that halogenated benzamides often exhibit improved cellular uptake and target engagement, making them attractive candidates for drug development. Furthermore, the presence of these halogens can enhance the compound's binding affinity to specific protein targets, thereby increasing its therapeutic efficacy.

From a synthetic chemistry perspective, the preparation of 5-bromo-2-chloro-N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide involves several steps that require precise control over reaction conditions. The synthesis typically begins with the formation of the thiadiazole ring through a condensation reaction between a thiosemicarbazide derivative and an appropriate electrophile. Subsequent functionalization steps are then employed to introduce the bromine, chlorine, and cyclopentylcarbamoyl groups onto the benzamide core. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been utilized to improve the efficiency and yield of these reactions.

In preclinical studies, 5-bromo-2-chloro-N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide has demonstrated promising results in both in vitro and in vivo models. For example, it has shown significant antiproliferative activity against various cancer cell lines, including those resistant to conventional chemotherapy agents. Additionally, animal studies have revealed that the compound exhibits favorable pharmacokinetic properties, with good oral bioavailability and low toxicity profiles. These findings underscore its potential as a lead compound for further optimization and clinical evaluation.

The structural diversity of 5-bromo-2-chloro-N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide also opens up opportunities for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can gain insights into how specific functional groups contribute to its biological activities. This information is invaluable for designing more potent and selective analogs with improved therapeutic profiles.

In conclusion, 5-bromo-2-chloro-N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide (CAS No. 868974-99-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a potential therapeutic agent. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.